Cas no 438027-08-8 (2-(8-Methyl-2-oxo-4-propyl-2H-chromen-7-yl)oxypropanoic Acid)

2-(8-Methyl-2-oxo-4-propyl-2H-chromen-7-yl)oxypropanoic Acid is a synthetic coumarin derivative with potential applications in pharmaceutical and chemical research. Its structure features a chromen-2-one core substituted with methyl, propyl, and a propanoic acid side chain, offering versatility for further functionalization. The compound's unique scaffold may be of interest in drug discovery, particularly for targeting enzymes or receptors where coumarin-based motifs are relevant. Its well-defined molecular architecture allows for precise modifications, making it a valuable intermediate in medicinal chemistry. The presence of both lipophilic (propyl) and hydrophilic (carboxylic acid) groups enhances its potential for optimizing pharmacokinetic properties in lead compound development.
2-(8-Methyl-2-oxo-4-propyl-2H-chromen-7-yl)oxypropanoic Acid structure
438027-08-8 structure
Product Name:2-(8-Methyl-2-oxo-4-propyl-2H-chromen-7-yl)oxypropanoic Acid
CAS No:438027-08-8
MF:C16H18O5
MW:290.311125278473
MDL:MFCD02932373
CID:879361
PubChem ID:3826456
Update Time:2025-10-18

2-(8-Methyl-2-oxo-4-propyl-2H-chromen-7-yl)oxypropanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-((8-Methyl-2-oxo-4-propyl-2H-chromen-7-yl)oxy)propanoic acid
    • 2-[(8-Methyl-2-oxo-4-propyl-2H-chromen-7-yl)oxy]-propanoic acid
    • 2-(8-methyl-2-oxo-4-propylchromen-7-yl)oxypropanoic acid
    • HMS1480J16
    • Oprea1_247947
    • EN300-303099
    • ALBB-015707
    • STK920973
    • 2-((8-Methyl-2-oxo-4-propyl-2H-chromen-7-yl)oxy)propanoicacid
    • Oprea1_733953
    • 438027-08-8
    • 2-[(8-methyl-2-oxo-4-propyl-2H-chromen-7-yl)oxy]propanoic acid
    • ChemDiv3_002678
    • CS-0297248
    • AKOS001656365
    • DB-192201
    • SR-01000082122
    • BBL029793
    • propanoic acid, 2-[(8-methyl-2-oxo-4-propyl-2H-1-benzopyran-7-yl)oxy]-
    • CHEMBRDG-BB 6541723
    • SR-01000082122-1
    • 2-[(8-Methyl-2-oxo-4-propyl-2h-chromen-7-yl)oxy]propanoicacid
    • BRD-A31220383-001-01-9
    • DTXSID20396957
    • AKOS017259110
    • VS-09431
    • 2-[(8-methyl-2-oxo-4-propylchromen-7-yl)oxy]propanoic acid
    • MFCD02932373
    • 2-(8-Methyl-2-oxo-4-propyl-2H-chromen-7-yl)oxypropanoic Acid
    • MDL： MFCD02932373
    • Inchi： 1S/C16H18O5/c1-4-5-11-8-14(17)21-15-9(2)13(7-6-12(11)15)20-10(3)16(18)19/h6-8,10H,4-5H2,1-3H3,(H,18,19)
    • InChI Key： CIESTRWQJLTKEP-UHFFFAOYSA-N
    • SMILES： O1C(C=C(CCC)C2C=CC(=C(C)C1=2)OC(C(=O)O)C)=O

Computed Properties

  • Exact Mass: 290.11500
  • Monoisotopic Mass: 290.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • Density: 1.222
  • Boiling Point: 473.3°C at 760 mmHg
  • Flash Point: 174.3°C
  • Refractive Index: 1.553
  • PSA: 76.74000
  • LogP: 2.90580

2-(8-Methyl-2-oxo-4-propyl-2H-chromen-7-yl)oxypropanoic Acid Security Information

  • HazardClass：IRRITANT

2-(8-Methyl-2-oxo-4-propyl-2H-chromen-7-yl)oxypropanoic Acid Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(8-Methyl-2-oxo-4-propyl-2H-chromen-7-yl)oxypropanoic Acid Pricemore >>

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AB221002-5 g
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abcr
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